Cas no 1269703-91-4 (4,7-Dichloro-2-pyridin-2-ylquinazoline)
4,7-Dichloro-2-pyridin-2-ylquinazoline Chemical and Physical Properties
Names and Identifiers
-
- 4,7-Dichloro-2-(2-pyridinyl)-quinazoline
- 4,7-Dichloro-2-pyridin-2-ylquinazoline
-
- Inchi: 1S/C13H7Cl2N3/c14-8-4-5-9-11(7-8)17-13(18-12(9)15)10-3-1-2-6-16-10/h1-7H
- InChI Key: NYDKWZKPSPSVJK-UHFFFAOYSA-N
- SMILES: ClC1=C2C=CC(=CC2=NC(C2C=CC=CN=2)=N1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 289
- Topological Polar Surface Area: 38.7
4,7-Dichloro-2-pyridin-2-ylquinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM476445-250mg |
4,7-Dichloro-2-(2-pyridinyl)-quinazoline |
1269703-91-4 | 95%+ | 250mg |
$432 | 2022-09-03 | |
| Chemenu | CM476445-500mg |
4,7-Dichloro-2-(2-pyridinyl)-quinazoline |
1269703-91-4 | 95%+ | 500mg |
$652 | 2022-09-03 | |
| Chemenu | CM476445-1g |
4,7-Dichloro-2-(2-pyridinyl)-quinazoline |
1269703-91-4 | 95%+ | 1g |
$1038 | 2022-09-03 | |
| 1PlusChem | 1P01JLZS-250mg |
4,7-Dichloro-2-(2-pyridinyl)-quinazoline |
1269703-91-4 | 97% | 250mg |
$256.00 | 2023-12-25 | |
| 1PlusChem | 1P01JLZS-500mg |
4,7-Dichloro-2-(2-pyridinyl)-quinazoline |
1269703-91-4 | 97% | 500mg |
$378.00 | 2023-12-25 | |
| Aaron | AR01JM84-250mg |
4,7-Dichloro-2-(2-pyridinyl)-quinazoline |
1269703-91-4 | 97% | 250mg |
$292.00 | 2025-02-11 | |
| Aaron | AR01JM84-500mg |
4,7-Dichloro-2-(2-pyridinyl)-quinazoline |
1269703-91-4 | 97% | 500mg |
$439.00 | 2025-02-11 | |
| A2B Chem LLC | AZ93784-1g |
4,7-Dichloro-2-(2-pyridinyl)-quinazoline |
1269703-91-4 | 97% | 1g |
$677.00 | 2024-04-20 | |
| A2B Chem LLC | AZ93784-250mg |
4,7-Dichloro-2-(2-pyridinyl)-quinazoline |
1269703-91-4 | 97% | 250mg |
$285.00 | 2024-04-20 | |
| A2B Chem LLC | AZ93784-500mg |
4,7-Dichloro-2-(2-pyridinyl)-quinazoline |
1269703-91-4 | 97% | 500mg |
$427.00 | 2024-04-20 |
4,7-Dichloro-2-pyridin-2-ylquinazoline Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 4,7-Dichloro-2-pyridin-2-ylquinazoline
Introduction to 4,7-Dichloro-2-pyridin-2-ylquinazoline (CAS No. 1269703-91-4)
4,7-Dichloro-2-pyridin-2-ylquinazoline, identified by the Chemical Abstracts Service Number (CAS No.) 1269703-91-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of 4,7-Dichloro-2-pyridin-2-ylquinazoline incorporates both chloro substituents and a pyridine moiety, which contribute to its unique chemical properties and reactivity. These structural features make it a valuable scaffold for the development of novel pharmacological agents targeting various diseases.
The quinazoline core is a well-studied scaffold in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The introduction of chloro groups at the 4 and 7 positions enhances the electrophilicity of the quinazoline ring, making it more susceptible to nucleophilic attack and enabling further functionalization. The presence of a pyridin-2-yl group at the 2-position adds another layer of complexity, influencing both the electronic and steric properties of the molecule. This combination of substituents makes 4,7-Dichloro-2-pyridin-2-ylquinazoline a promising candidate for drug discovery efforts.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases, which are enzymes involved in numerous signaling pathways implicated in cancer and other diseases. Quinazoline derivatives have shown particular promise in this area due to their ability to bind to the ATP-binding site of kinases. The structural features of 4,7-Dichloro-2-pyridin-2-ylquinazoline suggest that it may interact with key residues in the kinase active site, potentially leading to potent inhibition. Several studies have highlighted the importance of optimizing quinazoline derivatives to improve their binding affinity and selectivity against specific kinases.
One notable area of research involving 4,7-Dichloro-2-pyridin-2-ylquinazoline is its potential as an inhibitor of tyrosine kinases, which play a crucial role in cancer cell proliferation and survival. Preclinical studies have demonstrated that quinazoline-based compounds can disrupt tyrosine kinase signaling pathways, leading to reduced tumor growth and metastasis. The chloro substituents in 4,7-Dichloro-2-pyridin-2-ylquinazoline are particularly important for interactions with the hinge region of tyrosine kinases, which is a critical determinant of binding affinity. Furthermore, the pyridine moiety can engage in hydrogen bonding with polar residues in the kinase active site, further stabilizing the inhibitor complex.
Another exciting application of 4,7-Dichloro-2-pyridin-2-ylquinazoline is its potential use in developing treatments for infectious diseases. Quinazoline derivatives have demonstrated activity against various pathogens, including bacteria and viruses. The structural versatility of this compound allows for modifications that can enhance its ability to interact with bacterial enzymes or viral proteins essential for pathogenesis. Recent studies have shown that derivatives of quinazolines can inhibit bacterial DNA gyrase and topoisomerase IV, which are crucial for bacterial replication. This mechanism of action makes 4,7-Dichloro-2-pyridin-2-ylquinazoline a promising candidate for developing novel antibiotics.
The synthesis of 4,7-Dichloro-2-pyridin-2-ylquinazoline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between chlorinated pyridines and appropriate carbonyl compounds followed by cyclization steps to form the quinazoline core. The introduction of chloro groups at the 4 and 7 positions typically involves halogenation reactions using reagents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). These reactions must be conducted under controlled conditions to avoid side products that could complicate purification.
The role of computational chemistry in designing and optimizing 4,7-Dichloro-2-pyridin-2-ylquinazoline cannot be overstated. Molecular modeling techniques such as density functional theory (DFT) and molecular dynamics (MD) simulations have been instrumental in understanding the interactions between this compound and biological targets. These methods allow researchers to predict binding affinities, identify key interaction sites, and design analogs with improved properties. By leveraging computational tools alongside experimental approaches, scientists can accelerate the drug discovery process significantly.
In conclusion,4,7-Dichloro-2-pyridin-2-ylo Quinzolin e (CAS No. 1269703 - 91 - 4) is a versatile heterocyclic compound with significant potential in pharmaceutical applications . Its unique structural features make it an attractive scaffold for developing drugs targeting various diseases , including cancer , infectious diseases , and inflammatory disorders . Ongoing research continues to explore new synthetic strategies , computational methods , and biological assays to further elucidate its therapeutic potential . As our understanding of molecular interactions advances , compounds like 4 , 7 - Dichloro - 2 - pyridin - 2 - ylquin azolin e are poised to play a crucial role in next-generation drug development efforts . p >
1269703-91-4 (4,7-Dichloro-2-pyridin-2-ylquinazoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)